N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C21H23N3O
• Molecular Weight: 333.4 g/mol
• IUPAC Name: N,1-bis(2-ethylphenyl)-5-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C21H23N3O/c1-4-16-10-6-8-12-19(16)23-21(25)18-14-22-24(15(18)3)20-13-9-7-11-17(20)5-2/h6-14H,4-5H2,1-3H3,(H,23,25)
• InChI Key: AEVAQWRVZLGZSB-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1NC(=O)C2=C(N(N=C2)C3=CC=CC=C3CC)C

Description

N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide, also known as BAY-678, is a novel small molecule inhibitor that has shown promising results in preclinical studies. It belongs to the class of pyrazole carboxamides and has been identified as a potential therapeutic agent for various diseases, including cancer, inflammation, and infectious diseases.

Mechanism of Action

The exact mechanism of action of N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide is not fully understood, but it has been suggested to act by inhibiting the activity of specific enzymes involved in disease progression. For example, N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide has been found to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression and have been implicated in cancer and other diseases.
Biochemical and Physiological Effects:
N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide has been found to have antibacterial and antiviral activity, making it a potential therapeutic agent for infectious diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide is its potent anti-cancer activity against a range of cancer cell lines. It also possesses anti-inflammatory and anti-infective properties, making it a potential therapeutic agent for a variety of diseases. However, one limitation of N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide is its relatively low solubility, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide. One area of interest is the development of more effective formulations of N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide that can improve its solubility and bioavailability. Another area of research is the identification of specific molecular targets of N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide and the elucidation of its mechanism of action. Furthermore, clinical trials are needed to evaluate the safety and efficacy of N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide in humans, which could lead to its eventual approval as a therapeutic agent.

Synthesis Methods

The synthesis of N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide involves a multi-step process that starts with the reaction of 2-ethylphenylhydrazine with ethyl acetoacetate to form 5-methyl-1-phenylpyrazole-3-carboxylic acid ethyl ester. This intermediate is then reacted with 2-ethylphenyl isocyanate to yield the desired product, N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide.

Scientific Research Applications

N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. It has shown significant anti-cancer activity against a range of cancer cell lines, including breast, lung, and colon cancer. In addition, N,1-bis(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide has also been found to possess anti-inflammatory and anti-infective properties.